A novel reaction model for the electrical conductivity of ultra-thin TiO2 films in H2†

Physical Chemistry Chemical Physics Pub Date: 2011-04-18 DOI: 10.1039/C1CP20180H

Abstract

Two ultra-thin TiO2 films with platinum electrodes were prepared on a porous anodic aluminium oxide thick layer and a ceramic plate, respectively. It was found that in both TiO2 films the conductance was almost proportional to the fourth root of the H2 concentration in N2 ambient at 500 °C. A quantitative model based on the spill-over mechanism is established to describe this novel correlation.

Graphical abstract: A novel reaction model for the electrical conductivity of ultra-thin TiO2 films in H2
A novel reaction model for the electrical conductivity of ultra-thin TiO2 films in H2†
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